2,3-Pyridinedicarbonitrile,1-oxide(9CI)
Description
2,3-Pyridinedicarbonitrile,1-oxide(9CI) is a heterocyclic compound featuring a pyridine ring substituted with two cyano (-CN) groups at positions 2 and 3 and an N-oxide group at position 1. The "(9CI)" designation refers to its entry in the 9th Collective Index of the Chemical Abstracts Service (CAS), a systematic nomenclature identifier. While direct molecular data (e.g., CAS number, exact mass) are unavailable in the provided evidence, its structure can be inferred from analogous compounds.
Properties
CAS No. |
188426-44-0 |
|---|---|
Molecular Formula |
C7H3N3O |
Synonyms |
2,3-Pyridinedicarbonitrile,1-oxide(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Substituent Effects: The cyano groups in 2,3-Pyridinedicarbonitrile,1-oxide enhance electrophilicity compared to methyl groups in 2,3-Dimethylpyridine-N-oxide, making it more reactive in nucleophilic substitution or cycloaddition reactions.
- Polarity : The N-oxide group in all compounds increases polarity, improving solubility in polar solvents. However, the dicarbonitrile derivative likely has higher melting/boiling points due to stronger dipole-dipole interactions .
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